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Compound of Interest

Compound Name: 3-Nitrobenzenesulfonamide

Cat. No.: B092210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known and potential

hazards associated with 3-Nitrobenzenesulfonamide based on available data. However, there

are significant gaps in the toxicological data for this specific compound. Much of the information

regarding the mechanism of action is extrapolated from data on structurally related

compounds, such as other nitroaromatic compounds and sulfonamides. All information should

be used with caution and in conjunction with a thorough review of the most current safety data

sheets (SDS) and regulatory information.

Executive Summary
3-Nitrobenzenesulfonamide is a chemical compound that, according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), is classified as a skin

irritant, a serious eye irritant, and may cause respiratory irritation.[1][2] While quantitative data

on its acute toxicity, genotoxicity, carcinogenicity, and reproductive toxicity are largely

unavailable, its chemical structure—containing both a nitro group and a sulfonamide group—

suggests potential for a range of adverse health effects. The primary hazards are associated

with direct contact, leading to irritation of the skin, eyes, and respiratory system. The potential

for systemic toxicity through metabolic activation, a known mechanism for many nitroaromatic

compounds, warrants careful handling and minimization of exposure.
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Physicochemical Properties
A summary of the key physicochemical properties of 3-Nitrobenzenesulfonamide is presented

in Table 1. Understanding these properties is crucial for assessing its potential for absorption,

distribution, and reactivity.

Table 1: Physicochemical Properties of 3-Nitrobenzenesulfonamide

Property Value Reference

CAS Number 121-52-8 [2]

Molecular Formula C₆H₆N₂O₄S [2]

Molecular Weight 202.19 g/mol [2]

Appearance Off-white powder [3]

Melting Point 166-168 °C [2]

Boiling Point 407.7 ± 47.0 °C (Predicted) [3]

Water Solubility No data available [3]

Octanol/Water Partition

Coefficient (logP)
No data available

Toxicological Hazards
The known and potential toxicological hazards of 3-Nitrobenzenesulfonamide are

summarized in the following sections. Quantitative data are presented where available;

however, for many endpoints, data is lacking.

Acute Toxicity
There is currently no available data on the acute oral, dermal, or inhalation toxicity (e.g., LD50

or LC50 values) of 3-Nitrobenzenesulfonamide.[1]

Skin Irritation
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3-Nitrobenzenesulfonamide is classified as a skin irritant.[1][2] Direct contact may cause

redness and irritation.

Table 2: Summary of Skin Irritation Data

Test Species Results Classification

Acute Dermal Irritation Rabbit Causes skin irritation GHS Category 2

Eye Irritation
The compound is classified as causing serious eye irritation.[1][2] Contact with the eyes can

lead to significant and potentially damaging effects.

Table 3: Summary of Eye Irritation Data

Test Species Results Classification

Eye Irritation Not specified
Causes serious eye

irritation
GHS Category 2

Respiratory Irritation
Exposure to dust or aerosols of 3-Nitrobenzenesulfonamide may cause respiratory irritation.

[1][2] This is a specific target organ toxicity for single exposure.

Table 4: Summary of Respiratory Irritation Data

Test Species Results Classification

Specific Target Organ

Toxicity - Single

Exposure

Not specified
May cause respiratory

irritation
GHS Category 3

Genotoxicity and Mutagenicity
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No specific data from Ames tests or chromosomal aberration assays for 3-
Nitrobenzenesulfonamide are available. However, many nitroaromatic compounds are known

to be mutagenic, often following metabolic reduction of the nitro group to reactive intermediates

that can form DNA adducts.

Table 5: Summary of Genotoxicity Data

Assay System Results

Ames Test Salmonella typhimurium No data available

Chromosomal Aberration Mammalian cells No data available

Carcinogenicity
There are no studies available on the carcinogenic potential of 3-Nitrobenzenesulfonamide.

[1]

Reproductive and Developmental Toxicity
No data are available to assess the reproductive or developmental toxicity of 3-
Nitrobenzenesulfonamide.[1]

Mechanisms of Toxicity (Potential)
While specific mechanistic studies on 3-Nitrobenzenesulfonamide are lacking, the toxicology

of related nitroaromatic and sulfonamide compounds suggests potential pathways for its

adverse effects.

Metabolic Activation via Nitro-reduction
A primary mechanism of toxicity for many nitroaromatic compounds involves the reduction of

the nitro group by cellular reductases. This process can generate reactive intermediates,

including nitroso and hydroxylamine derivatives, which are capable of binding to cellular

macromolecules like DNA and proteins, leading to genotoxicity and cytotoxicity.
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Select Healthy
Young Adult Rabbits

Clip Fur from
Dorsal Area

Apply 0.5g of Test Substance
to a Small Area of Skin

Cover with Gauze Patch
for 4 Hours

Remove Patch and
Clean the Area

Observe for Erythema and Edema
at 1, 24, 48, and 72 hours

Score Skin Reactions
(Draize Scale)

Classify Irritation Potential
Based on Scores
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Incubate Fertilized
Chicken Eggs (9-10 days)

Prepare an Air Sac and
Remove the Shell Membrane

to Expose the CAM

Apply a Defined Amount of
Test Substance to the CAM

Observe for Hemorrhage,
Lysis, and Coagulation
over a 5-minute Period

Score Irritation Based on
Time of Onset of Effects

Classify Irritation Potential

 

Prepare Bacterial Strains
(e.g., S. typhimurium)

Expose Bacteria to Test Substance
with and without Metabolic

Activation (S9 mix)

Plate Bacteria on
Histidine-deficient Agar

Incubate Plates
for 48-72 hours

Count Revertant Colonies

Compare Colony Counts
to Controls

Determine Mutagenic Potential

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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